Cas no 2228580-04-7 (1,1-dimethyl-3-(2-nitroethyl)cyclohexane)

• Product Name: 1,1-dimethyl-3-(2-nitroethyl)cyclohexane
• CAS No: 2228580-04-7
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 6352369
• PubChem ID: 165966782
• Update Time: 2025-06-14

1,1-dimethyl-3-(2-nitroethyl)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1,1-dimethyl-3-(2-nitroethyl)cyclohexane
• EN300-1727399
• 2228580-04-7

• Inchi： 1S/C10H19NO2/c1-10(2)6-3-4-9(8-10)5-7-11(12)13/h9H,3-8H2,1-2H3
• InChI Key： LZPAOSHSSDASNA-UHFFFAOYSA-N
• SMILES： [O-][N+](CCC1CCCC(C)(C)C1)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 45.8Ų

Additional information on 1,1-dimethyl-3-(2-nitroethyl)cyclohexane

Comprehensive Analysis of 1,1-dimethyl-3-(2-nitroethyl)cyclohexane (CAS No. 2228580-04-7): Properties, Applications, and Industry Insights

1,1-dimethyl-3-(2-nitroethyl)cyclohexane (CAS 2228580-04-7) is a specialized organic compound gaining attention in pharmaceutical intermediates and material science due to its unique cyclohexane backbone and nitroethyl functional group. This article delves into its molecular characteristics, synthesis pathways, and emerging applications while addressing trending queries like "nitroethyl derivatives in drug discovery" and "sustainable synthesis of cyclohexane compounds."

The compound's structure features a 1,1-dimethylcyclohexane core modified with a 2-nitroethyl substituent, offering steric stability and reactivity for further chemical transformations. Researchers highlight its role in designing high-performance polymers and bioactive molecules, aligning with the growing demand for "green chemistry alternatives" and "precision synthesis techniques." Its CAS registry number 2228580-04-7 ensures accurate identification in global databases, critical for regulatory compliance.

Recent studies explore 1,1-dimethyl-3-(2-nitroethyl)cyclohexane as a precursor for non-toxic plasticizers and flame retardants, addressing consumer concerns about "eco-friendly additives." Analytical techniques like GC-MS and NMR confirm its purity (>98%), while computational modeling predicts its potential in "catalysis optimization"—a hot topic in AI-driven chemical research. The compound's low volatility also makes it suitable for "long-lasting fragrances" in cosmetics.

Industry reports link CAS 2228580-04-7 to innovations in "energy storage materials," as its nitro group enhances electron affinity in electrolyte formulations. Startups are patenting methods to reduce synthesis costs, answering searches for "cost-effective nitroalkane production." Environmental assessments show favorable biodegradability profiles, supporting its use in "circular economy" initiatives.

Safety data sheets emphasize standard organic compound handling, with no significant hazards reported—key for manufacturers prioritizing "worker safety protocols." As demand grows for specialty chemicals, this compound exemplifies how tailored molecular design meets sustainability goals. Future research may unlock its potential in "carbon capture technologies" or "biodegradable coatings," positioning 2228580-04-7 as a versatile building block.